N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzofuran-2-carboxamide

• IUPAC Name: N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H15N3O2S/c20-15(14-9-11-3-1-2-4-13(11)21-14)18-12-5-7-19(10-12)16-17-6-8-22-16/h1-4,6,8-9,12H,5,7,10H2,(H,18,20)
• InChI Key: ABOSWQQDHYPTDR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=CC3=CC=CC=C3O2)C4=NC=CS4
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzofuran-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets protein kinases. It has been studied extensively for its potential use in cancer treatment and autoimmune diseases. In

Scientific Research Applications

Heterocyclic Chemistry and Drug Discovery

N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzofuran-2-carboxamide is part of a broader class of compounds that play a crucial role in medicinal chemistry, particularly in the design and synthesis of drugs targeting various diseases. The compound is related to heterocyclic chemistry, which is pivotal in drug design due to the unique properties these heterocycles exhibit, such as their ability to interact with biological targets. For instance, heterocyclic compounds with thiazole and pyrrolidine moieties have been studied for their potential in inhibiting specific enzymes or receptors, showcasing the importance of such structures in developing therapeutic agents (Davies, 1992).

Synthesis of Heterocycles

The synthesis of novel heterocycles, including derivatives of benzofuran, thiazole, and pyrrolidine, is a significant area of research due to their potential applications in creating new pharmacologically active compounds. For example, studies have focused on generating new 1,2,3,4-tetrahydropyrimidine-2-thione and their thiazolo[3,2-a]pyrimidine, thiazino, and benzothiazepine derivatives, indicating the versatility and potential of such compounds in medicinal chemistry and drug development processes (Fadda et al., 2013).

Biological Activity and Drug Development

The exploration of N-(1-(thiazol-2-yl)pyrrolidin-3-yl)benzofuran-2-carboxamide related compounds extends to their biological activities, such as their potential anti-HIV, anticancer, and antimicrobial properties. Research into benzofuran derivatives has demonstrated promising results in in vitro evaluations, suggesting these compounds' potential as anti-HIV, anticancer, and antimicrobial agents. This highlights the importance of such chemical structures in the search for new therapeutic options (Rida et al., 2006).

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole and indole derivatives, have been found to interact with a broad range of targets, including enzymes, receptors, and proteins involved in various biological processes .

Mode of Action

Based on the properties of similar compounds, it can be inferred that it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Thiazole and indole derivatives, which share structural similarities with this compound, have been reported to influence a variety of biochemical pathways, including those involved in inflammation, cancer, and microbial infections .

Pharmacokinetics

Thiazole derivatives, which share structural similarities with this compound, are generally soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the compound’s bioavailability.

Result of Action

Compounds with similar structures have been reported to exhibit a range of biological activities, including anti-inflammatory, analgesic, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .